Cas no 88733-61-3 (Benzene, 1-decynyl-)
Benzene, 1-decynyl- structure
Product Name:Benzene, 1-decynyl-
CAS No:88733-61-3
MF:C16H22
MW:214.345884799957
CID:622840
Update Time:2023-08-03
Benzene, 1-decynyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 3-decynyl-
- 1-Phenyl-1-decyne
- Benzene, 1-decynyl-
-
- Inchi: 1S/C16H22/c1-2-3-4-5-6-7-8-10-13-16-14-11-9-12-15-16/h9,11-12,14-15H,2-8H2,1H3
- InChI Key: JPWJCYLWZFYUBK-UHFFFAOYSA-N
- SMILES: C(CCCC#CC1C=CC=CC=1)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 209
- Topological Polar Surface Area: 0
Benzene, 1-decynyl- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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